2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H21FN4O4/c1-14-3-7-16(8-4-14)24-19(28)12-26-11-18(23)21(30)27(22(26)31)13-20(29)25-17-9-5-15(2)6-10-17/h3-11H,12-13H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key: USBJAMMXIGFVLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)N(C2=O)CC(=O)NC3=CC=C(C=C3)C)F
• Molecular Formula: C22H21FN4O4
• Molecular Weight: 424.4 g/mol

Description

2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a pyrimidine ring substituted with fluorine and anilino groups, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide typically involves multi-step organic reactions. The process begins with the preparation of the pyrimidine core, followed by the introduction of the fluorine and anilino groups. Common reagents used in these reactions include fluorinating agents, aniline derivatives, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including continuous flow reactors and automated synthesis platforms. These methods ensure high yield and purity of the final product, making it suitable for further research and application.

Chemical Reactions Analysis

Types of Reactions

2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo substitution reactions, where specific groups are replaced by other functional groups under suitable conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while reduction can lead to the formation of reduced products with altered functional groups.

Scientific Research Applications

2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It is studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Researchers investigate its potential therapeutic properties, such as anti-cancer or anti-inflammatory effects.

Industry: The compound may be used in the development of new materials or as a precursor in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to a cascade of biochemical events. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide: shares similarities with other pyrimidine derivatives, such as:

Uniqueness

The uniqueness of 2-[5-fluoro-3-[2-(4-methylanilino)-2-oxoethyl]-2,4-dioxopyrimidin-1-yl]-N-(4-methylphenyl)acetamide lies in its specific substitution pattern and the presence of both fluorine and anilino groups